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Cat. No.: B159678 Get Quote

An In-Depth Technical Guide to the Safe Handling of N-(2-Methoxyphenyl)acetamide

Introduction
N-(2-Methoxyphenyl)acetamide, also known by synonyms such as o-Acetanisidide and 2-

Methoxyacetanilide, is a chemical compound frequently utilized as an intermediate in synthetic

chemistry and pharmacological research.[1][2] Its molecular formula is C₉H₁₁NO₂, with a

molecular weight of 165.19 g/mol .[1] Given its specific chemical properties and potential

physiological effects, a comprehensive understanding of its hazard profile and the

implementation of rigorous safety protocols are paramount for all personnel, from bench-level

researchers to drug development professionals.

This guide serves as a technical resource, providing an in-depth analysis of the safety and

handling precautions for N-(2-Methoxyphenyl)acetamide. The protocols and

recommendations outlined herein are synthesized from authoritative safety data sheets and

toxicological information to ensure a self-validating system of laboratory safety. The core

objective is to empower scientific professionals with the knowledge to mitigate risks, handle the

compound responsibly, and respond effectively to emergencies.

Hazard Identification and Risk Assessment
A foundational aspect of safe laboratory practice is a thorough understanding of a chemical's

intrinsic hazards. N-(2-Methoxyphenyl)acetamide is classified under the Globally Harmonized

System (GHS) with specific warnings that dictate its handling procedures.[1][3]
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The primary risks associated with this compound are acute toxicity upon ingestion and irritation

to the skin, eyes, and respiratory system.[3][4] The causality behind these classifications stems

from the compound's chemical reactivity with biological tissues.

Table 1: GHS Classification for N-(2-Methoxyphenyl)acetamide

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4
H302: Harmful if swallowed[1]

[3][4]

Skin Corrosion/Irritation 2
H315: Causes skin irritation[1]

[3][4]

Serious Eye Damage/Irritation 2A
H319: Causes serious eye

irritation[1][3][4]

Specific Target Organ Toxicity 3
H335: May cause respiratory

irritation[3][4]

Signal Word - Warning[1][4]

Pictogram -
GHS07 (Exclamation Mark)[2]

[4]

Furthermore, when heated to decomposition, N-(2-Methoxyphenyl)acetamide can emit toxic

fumes of nitrogen oxides (NOx), posing a significant inhalation hazard.[2][5]
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Hazard Profile: N-(2-Methoxyphenyl)acetamide

Associated Health Hazards

{N-(2-Methoxyphenyl)acetamide | CAS: 93-26-5} GHS07 | {Exclamation Mark}Indicates

H302

Harmful if Swallowed

H315

Causes Skin Irritation

H319

Causes Serious Eye Irritation

H335

May Cause Respiratory Irritation

Click to download full resolution via product page

Caption: GHS Hazard Profile for N-(2-Methoxyphenyl)acetamide.

Physical and Chemical Properties for Safe Handling
Understanding the physical state and properties of a chemical is critical for designing safe

experiments and storage solutions.

Table 2: Key Physical and Chemical Properties

Property Value Source

Appearance White to tan crystalline powder [1][2]

Melting Point 70-74 °C (lit.) [2][4]

Boiling Point 303-305 °C (lit.) [2][4]

Storage Temperature
Room Temperature, sealed in

a dry place
[2]
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Engineering Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to exposure prevention is essential, beginning with robust

engineering controls and supplemented by appropriate PPE. This hierarchy of controls is a

core principle of chemical safety.

Engineering Controls
The primary engineering control for handling N-(2-Methoxyphenyl)acetamide powder is to

minimize the generation and inhalation of dust.

Ventilation: All handling of the solid compound must be performed in a well-ventilated area.

[6] For procedures such as weighing or transferring, a certified chemical fume hood or a

ventilated balance enclosure is mandatory. The rationale is to capture airborne particles at

the source, preventing them from entering the operator's breathing zone.

Emergency Equipment: Laboratories must be equipped with easily accessible and functional

safety showers and eyewash stations.[6] This is a non-negotiable requirement due to the

compound's classification as a skin and serious eye irritant.[1]

Personal Protective Equipment (PPE)
PPE is the last line of defense and must be selected based on the specific hazards identified.

Eye and Face Protection: Chemical safety goggles compliant with EN 166 (EU) or ANSI

Z87.1 (US) standards are required at all times.[7] A face shield may be necessary for

procedures with a high risk of splashing or dust generation.

Hand Protection: Wear protective gloves, such as nitrile rubber, that are resistant to the

chemical.[7] It is crucial to inspect gloves for any signs of degradation before use and to

practice proper glove removal techniques to avoid skin contamination.

Skin and Body Protection: A standard laboratory coat must be worn and fully fastened. For

larger quantities or tasks with a higher risk of exposure, additional protective clothing may be

required.[6][7]
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Respiratory Protection: Under normal laboratory use with functioning engineering controls,

respiratory protection may not be necessary. However, for large-scale operations, spill

cleanup, or in cases of ventilation failure, a NIOSH-approved N95 dust mask or a higher-

level respirator is required to prevent respiratory tract irritation.[4][7]
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Preparation Phase

Handling Phase

Post-Handling Phase

1. Review SDS & Protocol

2. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

3. Verify Engineering Controls
(Fume Hood On, Clear Area)

4. Handle Compound
(Weigh, Transfer)

5. Store or Dispose Properly

6. Clean Work Area

7. Doff PPE Correctly

8. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard workflow for safely handling chemical powders.
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Protocols for Safe Handling and Storage
General Handling Protocol

Preparation: Before handling, ensure all required engineering controls are active and PPE is

correctly worn.

Dispensing: When weighing, use a spatula to gently transfer the powder. Avoid pouring,

which can create airborne dust. Perform this task within a fume hood or ventilated enclosure.

Solutions: If preparing a solution, add the solid to the solvent slowly to prevent splashing.

Cleaning: After handling, decontaminate the work surface and any equipment used.

Storage Protocol
Store N-(2-Methoxyphenyl)acetamide in a tightly closed container to prevent absorption of

moisture.[7]

The storage location should be a cool, dry, and well-ventilated area designated for chemical

storage.[7][8]

Keep it segregated from incompatible materials, particularly strong oxidizing agents.[9]

Emergency Procedures
A rapid and correct response to an emergency can significantly reduce the severity of an

incident.

First Aid Measures
This protocol is a self-validating system; if any of these steps are required, it indicates a breach

in protocol that must be investigated.

Inhalation: Immediately move the affected person to fresh air. If breathing is difficult or stops,

provide artificial respiration. Seek immediate medical attention.[3][7]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area

with plenty of soap and water for at least 15 minutes.[3][7] If skin irritation persists, seek
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medical attention.[7]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids to ensure complete irrigation.[3][7]

Remove contact lenses if present and easy to do.[7] Seek immediate medical attention from

an ophthalmologist.

Ingestion: Do NOT induce vomiting.[7] Rinse the mouth thoroughly with water. Never give

anything by mouth to an unconscious person.[3] Seek immediate medical attention.

Spill Response Protocol
For a small laboratory spill:

Evacuate and Alert: Evacuate non-essential personnel from the immediate area and alert the

laboratory supervisor.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

PPE: Don appropriate PPE, including respiratory protection (N95 mask), gloves, and eye

protection.

Contain: Gently cover the spill with an absorbent, inert material (e.g., vermiculite, sand). Do

not use combustible materials like paper towels for the initial absorption.

Collect: Carefully sweep or scoop the absorbed material into a suitable container for

hazardous waste. Avoid creating dust.[5][7]

Decontaminate: Clean the spill area thoroughly with soap and water.

Dispose: Label the waste container and dispose of it according to institutional and local

regulations.[7]
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Small & Contained Spill Large or Uncontained Spill

Spill of
N-(2-Methoxyphenyl)acetamide

Occurs

Assess Severity

Alert Personnel in Area
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Large
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Dispose as Hazardous Waste

Activate Alarm / Call Emergency Response

Secure Area / Prevent Entry
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Caption: Decision tree for responding to a chemical spill.
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Waste Disposal
All waste containing N-(2-Methoxyphenyl)acetamide, whether it is excess reagent or

contaminated materials, must be treated as hazardous waste.

Collect waste in clearly labeled, sealed containers.

Disposal must be carried out through a licensed waste disposal contractor.[7]

Under no circumstances should this chemical be disposed of down the drain or in general

waste.[10] Adherence to all federal, state, and local environmental regulations is mandatory.

[5]

Toxicological Profile Summary
A brief summary of the toxicological data underscores the need for the precautions detailed in

this guide.

Table 3: Toxicological Data

Test Species Value

LD50 (Oral) Mouse 940 mg/kg

This value classifies the compound as moderately toxic if ingested.[2]

Conclusion
N-(2-Methoxyphenyl)acetamide is a valuable chemical intermediate that can be handled

safely when its hazards are understood and respected. The causality for the stringent protocols

described herein is directly linked to its GHS classification as an irritant and an acutely toxic

substance upon ingestion. By consistently applying the principles of the hierarchy of controls—

prioritizing engineering solutions, mandating correct PPE, and adhering to established safe

handling and emergency procedures—researchers, scientists, and drug development

professionals can effectively mitigate risks. This self-validating system of safety not only

protects individual health but also ensures scientific integrity and regulatory compliance.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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